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Compound of Interest

Compound Name:
Benzenethionosulfonic acid

sodium salt

Cat. No.: B160334 Get Quote

An In-depth Technical Guide to
Benzenethionosulfonic Acid Sodium Salt
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and known properties of benzenethionosulfonic acid sodium salt. The information is

intended to support research and development activities, particularly in the fields of organic

synthesis and agrochemicals.

Molecular Structure and Formula
Benzenethionosulfonic acid sodium salt is an organosulfur compound. Its structure consists

of a benzene ring attached to a thionosulfonate group, with a sodium cation.

Molecular Formula: C₆H₅NaO₂S₂

Chemical Identifiers:

CAS Number: 1887-29-2[1]

Molecular Weight: 196.22 g/mol [1]
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SMILES String:[Na+].[O-]S(=O)(=S)c1ccccc1[1]

The molecular structure of benzenethionosulfonic acid sodium salt is visualized in the

diagram below.

Caption: Molecular Structure of Benzenethionosulfonic Acid Sodium Salt

Physicochemical Properties
Benzenethionosulfonic acid sodium salt is typically available as a technical grade solid with

an assay of 85% or as a high-purity (≥99.0%) white crystalline solid.[1][2] Limited quantitative

data on its physicochemical properties is available in publicly accessible literature.

Property Value Reference

Appearance White crystalline powder [2]

Melting Point 275 °C (decomposes) [1]

Loss on Drying ≤0.5% [2]

Experimental Protocols
Detailed experimental protocols for the synthesis of benzenethionosulfonic acid sodium salt
are not readily available in the surveyed literature. However, it is primarily known as a key

intermediate in the synthesis of the insecticide, Bensultap.[2] The synthesis of related

compounds, such as benzenesulfinic acid sodium salt, often involves the reduction of

benzenesulfonyl chloride. A general procedure for such a reaction involves dissolving

benzenesulfonyl chloride in water with sodium sulfite and sodium bicarbonate and heating the

mixture.

The workflow for its primary application is illustrated below.
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Caption: Role in Bensultap Synthesis

Analytical Methods
Specific analytical methods for the quantitative determination of benzenethionosulfonic acid
sodium salt are not extensively documented in public literature. However, for the structurally

similar compound, benzenesulfonic acid, ion chromatography with suppressed conductivity

detection is a common analytical technique. This method would likely be adaptable for the

analysis of benzenethionosulfonic acid sodium salt, potentially with modifications to the

mobile phase and column to optimize separation.

Applications in Research and Development
The primary documented application of benzenethionosulfonic acid sodium salt is as a

crucial building block in the synthesis of the insecticide Bensultap.[2] Its chemical structure,

featuring a reactive thionosulfonate group, may also make it a subject of interest for further

research in the development of novel organic compounds and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160334#benzenethionosulfonic-acid-sodium-salt-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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